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Compound of Interest

Compound Name: 3,4-Dimethyl-1-pentanol

Cat. No.: B1606748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,4-Dimethyl-1-pentanol is a chiral primary alcohol that serves as a versatile building block in

organic synthesis. Its branched structure and stereocenters make it a valuable synthon for the

preparation of complex organic molecules, including fragrances, plasticizers, and chiral

intermediates for pharmaceutical development. This document provides detailed application

notes and experimental protocols for the use of 3,4-Dimethyl-1-pentanol in several key

organic transformations.

Physical and Chemical Properties
Property Value

Molecular Formula C₇H₁₆O[1]

Molecular Weight 116.20 g/mol [1]

CAS Number 6570-87-2[1]

Boiling Point 164.85 °C

Density 0.827 g/cm³
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3,4-Dimethyl-1-pentanol can be utilized in a variety of organic reactions, primarily involving

the functionalization of its primary alcohol group. Key applications include its use as a

precursor for:

Esters: Used in fragrances and as specialty solvents.

Aldehydes and Carboxylic Acids: Important intermediates in multi-step syntheses.

Alkenes: For the construction of carbon skeletons.

Acrylates: Monomers for the synthesis of specialty polymers.

Experimental Protocols
Synthesis of 3,4-Dimethyl-1-pentanol via Grignard
Reaction
This protocol describes the synthesis of 3,4-Dimethyl-1-pentanol from 3-methyl-2-

bromobutane and ethylene oxide.

Reaction Scheme:
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Grignard Reagent Formation

Reaction with Epoxide Acidic Workup

3-methyl-2-bromobutane 3,4-dimethylpentylmagnesium bromideDiethyl ether

Mg

Alkoxide IntermediateEthylene Oxide 3,4-Dimethyl-1-pentanolH₃O⁺

3,4-Dimethyl-1-pentanol

3,4-Dimethylpentyl Acetate

H₂SO₄ (cat.)

Acetic Acid

Water
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3,4-Dimethyl-1-pentanol 3,4-Dimethylpentanal

1. (COCl)₂, DMSO, -78 °C
2. Et₃N

Dehydration of 3,4-Dimethyl-1-pentanol

3,4-Dimethyl-1-pentanol

Protonation of Hydroxyl Group

H₂SO₄

Loss of Water & Carbocation Formation
(Primary Carbocation)

1,2-Hydride Shift
(Rearrangement to Tertiary Carbocation)

Elimination of Proton

Alkene Products
(Mixture of Isomers)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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